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Compound of Interest

Compound Name:
2-bromo-N-(2,6-

dichlorophenyl)acetamide

CAS No.: 32428-75-4

Cat. No.: B3259769

Get Quote

Part 1: Executive Summary & Immediate Action
2-bromo-N-(2,6-dichlorophenyl)acetamide is a potent electrophilic alkylating agent,

commonly used as an intermediate in the synthesis of non-steroidal anti-inflammatory drugs

(NSAIDs) like Diclofenac.[1] Its structure—an

-haloacetamide—renders it highly reactive toward biological nucleophiles (e.g., cysteine
residues in proteins, glutathione).[1][2]

Do not dispose of this compound down the drain. Do not mix with non-halogenated solvents.[1]

[3]

Quick Reference Table: Chemical Identity &
Classification
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Parameter Detail

Chemical Name 2-bromo-N-(2,6-dichlorophenyl)acetamide

Functional Class -Haloacetamide / Alkylating Agent

Primary Hazard
Skin/Eye Irritant, Sensitizer, Potential

Carcinogen (Alkylator)

Waste Stream
Halogenated Organic Waste (High BTU

Incineration)

RCRA Status
Characteristic Waste (Ignitable/Toxic) or

Unlisted Hazardous Waste

Solubility Low in water; soluble in DCM, DMSO, Methanol

Part 2: Hazard Profiling (The "Why")
To safely handle this compound, one must understand its mechanism of toxicity.[1] This is not

merely "toxic"; it is a cysteine-reactive electrophile.[1]

The Alkylation Mechanism
The carbon adjacent to the bromine atom (

-carbon) is electron-deficient.[1] In a biological system, this carbon undergoes an

reaction with nucleophiles, particularly the sulfhydryl (-SH) groups of cysteine.[1]

Consequence: This permanently modifies proteins, potentially triggering immune responses

(sensitization) or disrupting cellular function.[1]

Safety Implication: Standard nitrile gloves may offer limited protection over long durations

due to permeation.[1] Double-gloving or using Silver Shield® laminate gloves is

recommended for concentrated handling.[1]

Environmental Persistence
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The 2,6-dichlorophenyl moiety is resistant to microbial degradation.[1] If released into

waterways, it contributes to organohalogen load, which is strictly regulated by the EPA and EU

directives.[1]

Part 3: Pre-Disposal Treatment (Chemical
Deactivation)
Expert Insight: While many labs simply containerize this waste, chemical quenching is the

superior protocol for high-purity aliquots or large reaction residues.[1] This converts the reactive

alkylator into a benign water-soluble salt before it enters the waste stream, reducing

downstream risk.[1]

The Thiosulfate Quenching Protocol
We utilize sodium thiosulfate (

) to displace the bromine atom, forming a non-toxic Bunte salt.

Reaction:

[1]

Step-by-Step Procedure
Preparation: Dissolve the waste material in a minimal amount of acetone or ethanol (if not

already in solution).[1]

Quenchant: Prepare a saturated aqueous solution of sodium thiosulfate.

Mixing: Slowly add the thiosulfate solution to the organic waste with stirring. Use a 2:1 molar

excess of thiosulfate to the bromoacetamide.[1]

Incubation: Stir at room temperature for 12 hours.

Validation (TLC/LC-MS): Spot the reaction mixture on a TLC plate alongside the starting

material. The starting material spot should disappear, replaced by a baseline spot (the polar

salt).
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Disposal: The resulting mixture is now a deactivated halogenated waste. It must still be

disposed of as chemical waste, but the acute alkylation hazard is neutralized.[1]

Part 4: Operational Disposal Workflow
The following diagram outlines the decision logic for disposing of 2-bromo-N-(2,6-
dichlorophenyl)acetamide.
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Waste Generation:
2-bromo-N-(2,6-dichlorophenyl)acetamide

Assess Quantity & State

Trace/Contaminated
Gloves, Paper

Bulk Liquid/Solid
(>100 mg)

Solid Waste Bin
(Double Bagged)

Is Quenching Feasible?

Perform Thiosulfate
Quenching Protocol

Yes (Recommended)

Direct Disposal

No

Halogenated Waste
Carboy (HDPE/Glass)

EHS Pickup &
Incineration

Labeling:
'Halogenated Organic'

'Toxic' 'Irritant'

Click to download full resolution via product page

Figure 1: Decision matrix for the safe disposal of alpha-haloacetamide waste.
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Part 5: Packaging & Regulatory Compliance[1]
Container Compatibility

Recommended: High-Density Polyethylene (HDPE) or Amber Glass.[1]

Prohibited: Metal containers (aluminum/steel) may corrode over time if hydrolysis generates

trace HBr (hydrobromic acid).[1]

Waste Segregation (Critical)
This compound contains Bromine (Br) and Chlorine (Cl).[1]

MUST be segregated into the Halogenated Solvent/Organic stream.[1]

NEVER mix with oxidizers (e.g., Nitric Acid) or strong bases.[1] Mixing with strong bases can

induce hydrolysis, releasing toxic aniline derivatives.[1]

Labeling Requirements
Ensure the waste tag includes the following constituents:

Full Chemical Name: 2-bromo-N-(2,6-dichlorophenyl)acetamide[1]

Solvent Matrix: (e.g., "in Dichloromethane" or "in Acetone/Water")

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Halogenated[1]

Regulatory Pathway (US EPA)
Under the Resource Conservation and Recovery Act (RCRA), this waste does not have a

specific "U" or "P" list code unless it is a discarded commercial chemical product. However, it is

regulated under:

40 CFR 261.31 (F-Codes): If spent halogenated solvents were used.

Characteristic Waste: If the waste mixture is ignitable (Flash point <60°C), it carries code

D001.[1]

Ultimate Fate: High-temperature incineration with acid gas scrubbing (to capture HBr/HCl).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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